Cas no 832738-11-1 (2-{4-amino-5-(trifluoromethyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid)

2-{4-amino-5-(trifluoromethyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid structure
832738-11-1 structure
Product Name:2-{4-amino-5-(trifluoromethyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid
CAS No:832738-11-1
MF:C5H5F3N4O2S
MW:242.179009199142
MDL:MFCD05667140
CID:3059673
PubChem ID:7018554
Update Time:2025-09-27

2-{4-amino-5-(trifluoromethyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid Chemical and Physical Properties

Names and Identifiers

    • (4-Amino-5-trifluoromethyl-4 H -[1,2,4]triazol-3-ylsulfanyl)-acetic acid
    • 2-{4-amino-5-(trifluoromethyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid
    • {[4-AMINO-5-(TRIFLUOROMETHYL)-1,2,4-TRIAZOL-3-YL]SULFANYL}ACETIC ACID
    • {[4-amino-5-(trifluoromethyl)-4H-1,2,4-triazol-3-yl]thio}acetic acid
    • MFCD05667140
    • ([4-Amino-5-(trifluoromethyl)-4H-1,2,4-triazol-3-yl]thio)acetic acid
    • 2-((4-Amino-5-(trifluoromethyl)-4h-1,2,4-triazol-3-yl)thio)acetic acid
    • DTXSID901155441
    • STK312524
    • BBL038769
    • 2-{[4-amino-5-(trifluoromethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid
    • AKOS000311469
    • CS-0346360
    • EN300-83747
    • 2-[[4-Amino-5-(trifluoromethyl)-4H-1,2,4-triazol-3-yl]thio]acetic acid
    • 2-[[4-amino-5-(trifluoromethyl)-1,2,4-triazol-3-yl]sulfanyl]acetic Acid
    • {[4-amino-5-(trifluoromethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid
    • 2-{[4-amino-5-(trifluoromethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}aceticacid
    • 832738-11-1
    • MDL: MFCD05667140
    • Inchi: 1S/C5H5F3N4O2S/c6-5(7,8)3-10-11-4(12(3)9)15-1-2(13)14/h1,9H2,(H,13,14)
    • InChI Key: AMHVQHFHYBKZKH-UHFFFAOYSA-N
    • SMILES: S(CC(=O)O)C1=NN=C(C(F)(F)F)N1N

Computed Properties

  • Exact Mass: 242.00853107Da
  • Monoisotopic Mass: 242.00853107Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 119Ų

2-{4-amino-5-(trifluoromethyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid Pricemore >>

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